Chlorotrifluorosilane
Overview
Description
Chlorotrifluorosilane is an inorganic gaseous compound with the chemical formula SiClF₃. It is composed of silicon, fluorine, and chlorine. This compound is a type of silane where hydrogen atoms are substituted with fluorine and chlorine atoms. This compound is known for its colorless gas appearance and its significant reactivity with water .
Synthetic Routes and Reaction Conditions:
Heating a Mixture of Anhydrous Aluminium Chloride and Sodium Hexafluorosilicate: By heating this mixture to temperatures between 190 and 250°C, a mixture of gases containing this compound is produced.
Reaction of Silicon Tetrachloride and Silicon Tetrafluoride Gases: At 600°C, these gases react to produce a mixture of fluorochlorosilanes, including about one-quarter this compound.
Reaction of Silicon Tetrachloride with Antimony Trifluoride: An antimony pentachloride catalyst assists in this reaction.
Industrial Production Methods:
High-Temperature Reaction: Silicon tetrafluoride can react with phosphorus trichloride at temperatures above 500°C to yield this compound.
Laser-Assisted Dissociation: 2-Chloroethyltrifluorosilane or 1,2-dichloroethyltrifluorosilane can be dissociated by an infrared laser to yield this compound and ethylene or vinyl chloride.
Types of Reactions:
Hydrolysis: this compound is hydrolyzed by water to produce silica.
Reaction with Trimethylstannane: At room temperature, this compound reacts with trimethylstannane to produce trifluorosilane over approximately 60 hours.
Common Reagents and Conditions:
Water: Used in hydrolysis reactions.
Trimethylstannane: Used in substitution reactions at room temperature.
Major Products:
Silica: Formed from hydrolysis.
Trifluorosilane: Formed from the reaction with trimethylstannane.
Scientific Research Applications
Chlorotrifluorosilane has various applications in scientific research and industry:
Chemistry: It is used as a precursor in the synthesis of other fluorosilanes and silicon-based compounds.
Biology and Medicine: While specific biological applications are limited, its derivatives may be used in the development of pharmaceuticals and other biologically active compounds.
Industry: this compound is used in the production of high-purity silicon for electronics and semiconductor industries.
Mechanism of Action
Chlorotrifluorosilane exerts its effects primarily through its reactivity with other compounds. The molecular targets and pathways involved include:
Hydrolysis: Reacts with water to form silica, a process that involves breaking the Si-Cl and Si-F bonds.
Substitution Reactions: Involves the replacement of chlorine or fluorine atoms with other substituents, facilitated by specific reagents and conditions.
Comparison with Similar Compounds
Tetrafluorosilane (SiF₄): A related compound where all hydrogen atoms are replaced by fluorine.
Dichlorodifluorosilane (SiCl₂F₂): Contains two chlorine and two fluorine atoms.
Trifluorosilane (HSiF₃): Contains three fluorine atoms and one hydrogen atom.
Uniqueness of Chlorotrifluorosilane:
Reactivity: this compound’s unique combination of chlorine and fluorine atoms gives it distinct reactivity compared to other fluorosilanes.
Properties
IUPAC Name |
chloro(trifluoro)silane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/ClF3Si/c1-5(2,3)4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOLDFAYTXKMDAQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
F[Si](F)(F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ClF3Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90161412 |
Source
|
| Record name | Chlorotrifluorosilane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90161412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.53 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
14049-36-6 |
Source
|
| Record name | Silane, chlorotrifluoro- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14049-36-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Chlorotrifluorosilane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014049366 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Chlorotrifluorosilane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90161412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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